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Compound Name: DL-Methionine-13C

Cat. No.: B1627972 Get Quote

For researchers, scientists, and drug development professionals, the safe and efficient

handling of isotopically labeled compounds like DL-Methionine-¹³C is paramount. While the ¹³C

isotope is stable and non-radioactive, the chemical properties of the molecule warrant careful

adherence to safety protocols to minimize exposure and ensure experimental integrity.[1] This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans.

Core Safety and Handling Summary

DL-Methionine, as a white crystalline powder, can cause eye, skin, and respiratory tract

irritation.[2] The primary safety concern is the inhalation of dust particles and direct contact.[2]

[3] Therefore, minimizing dust generation is a critical aspect of safe handling.[2] Although

considered non-hazardous under GHS classifications, it is prudent to treat all laboratory

chemicals with caution.[4][5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential for handling DL-Methionine-¹³C. The following table

summarizes the required PPE:
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Protection Type Specific Recommendation Rationale

Eye and Face Protection
Safety glasses with side

shields or goggles.

To prevent eye irritation from

dust particles.[2][4][5]

Skin Protection Nitrile gloves and a lab coat.
To prevent skin irritation and

contamination.[2][4][5]

Respiratory Protection

Generally not required with

adequate ventilation. Use a

NIOSH-approved respirator if

dust cannot be controlled.

To prevent respiratory tract

irritation from dust inhalation.

[2][6]

Quantitative Data Summary
The following table summarizes key quantitative data for DL-Methionine. Note that this data is

for the unlabeled compound and is expected to be nearly identical for the ¹³C labeled version.

Property Value Source

CAS Number 59-51-8 [2][7]

Molecular Formula C₅H₁₁NO₂S [5]

Molecular Weight 149.21 g/mol [5]

Melting Point 281 °C (decomposes) [4][5]

Solubility

Soluble in dilute acids,

alkalies, and water. Insoluble

in alcohol.

[4][5]

Oral LD₅₀ (Rat) > 10,000 mg/kg [6]

Operational and Disposal Plans
A clear, step-by-step plan for handling and disposal ensures both safety and compliance.

Experimental Workflow
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The following diagram outlines the standard workflow for handling DL-Methionine-¹³C in a

laboratory setting.
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Workflow for Safe Handling of DL-Methionine-¹³C

Step-by-Step Handling Procedures
Preparation:

Thoroughly review the Safety Data Sheet (SDS) for DL-Methionine.[8]

Put on all required personal protective equipment, including a lab coat, safety glasses, and

gloves.[4][5]

Prepare the work area by ensuring it is clean and uncluttered.[9] Work in a well-ventilated

area, preferably in a chemical fume hood or a designated powder weighing station to

minimize dust exposure.[8][10]

Handling:

Weighing: When weighing the powder, avoid pouring it directly from the bottle to prevent

spills.[10] Use a spatula or scoop to transfer small amounts.[10] Keep the container closed

when not in use.[10]

Dissolution: When dissolving the powder, add it slowly to the solvent. If working with a

hazardous material in solution, work over disposable bench covers.[10]

Cleanup and Disposal:

Spills: In case of a spill, avoid generating dust.[2] Vacuum or sweep up the material and

place it into a suitable, sealed disposal container.[2][4] Clean the spill site with an

appropriate solvent or cleaning solution.[10]

Decontamination: After handling, decontaminate all surfaces, including the exterior of vials

and equipment, as dust may cling to them.[10] Wet cleaning methods are preferable to dry

sweeping to avoid aerosolizing the powder.[10]

Disposal: Dispose of waste material and empty containers in accordance with local, state,

and federal regulations. Consult with your institution's environmental health and safety
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office for specific guidance.[6]

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[2]

Skin Contact: Remove contaminated clothing and flush the skin with plenty of water for at

least 15 minutes.[2] Wash clothing before reuse.[2]

Inhalation: Move to fresh air immediately. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek medical attention.[2]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Seek medical attention.[2]

By adhering to these guidelines, researchers can safely and effectively utilize DL-Methionine-

¹³C in their work, fostering a secure and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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